Cas no 38365-55-8 (Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl)-)

• Product Name: Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl)-
• CAS No: 38365-55-8
• MF: C₉H₇BrCl₂
• MW: 265.961879968643
• CID: 1489160
• PubChem ID: 15258971
• Update Time: 2025-10-19

Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl)-
• 1-bromo-4-(2,2-dichlorocyclopropyl)benzene
• BBL031687
• 38365-55-8
• AKOS015955437
• VS-10677
• starbld0025620
• CS-0363930
• STL373434

• Inchi： 1S/C9H7BrCl2/c10-7-3-1-6(2-4-7)8-5-9(8,11)12/h1-4,8H,5H2
• InChI Key： IAICCXQHVCREBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC1(Cl)Cl

Computed Properties

• Exact Mass: 263.91091
• Monoisotopic Mass: 263.91082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl)-

Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl): An Overview of a Unique Chemical Compound

Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) (CAS No. 38365-55-8) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and a dichlorocyclopropyl group attached to a benzene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable subject of study in various scientific disciplines.

The molecular formula of Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) is C₉H₆BrCl₂, and its molecular weight is approximately 241.00 g/mol. The compound's physical properties include a white crystalline solid form at room temperature and a melting point of around 75-77°C. These properties make it suitable for various applications, including as an intermediate in the synthesis of more complex organic molecules.

In terms of chemical reactivity, Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) exhibits interesting behavior due to the presence of the bromine and dichlorocyclopropyl groups. The bromine atom can undergo substitution reactions, while the dichlorocyclopropyl group can participate in ring-opening reactions under certain conditions. This versatility has led to its use in the synthesis of pharmaceuticals and other fine chemicals.

Recent research studies have explored the potential applications of Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) in drug discovery and development. One notable area of interest is its use as a starting material for the synthesis of compounds with antiviral and antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of several derivatives of Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) that showed promising activity against specific viral strains.

Another area where Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) has shown potential is in the development of novel anticancer agents. Researchers at the University of California, Los Angeles (UCLA) have been investigating the use of this compound as a precursor for synthesizing molecules that can target specific cancer cells. Preliminary results from their studies suggest that derivatives of Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) may have selective cytotoxic effects on certain types of cancer cells without significantly affecting normal cells.

The safety profile of Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous material or controlled substance, proper handling and storage protocols should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, Benzene, 1-bromo-4-(2,2-dichlorocyclopropyl) (CAS No. 38365-55-8) is a versatile and intriguing chemical compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an important intermediate in the synthesis of various compounds with therapeutic potential. Ongoing research continues to uncover new possibilities for its use in drug discovery and development.